1-(2-methoxynaphthalen-1-yl)-N-(thiophen-2-ylmethyl)methanamine

• Molecular Formula: C17H17NOS
• Molecular Weight: 283.4 g/mol
• IUPAC Name: N-[(2-methoxynaphthalen-1-yl)methyl]-1-thiophen-2-ylmethanamine
• InChI: InChI=1S/C17H17NOS/c1-19-17-9-8-13-5-2-3-7-15(13)16(17)12-18-11-14-6-4-10-20-14/h2-10,18H,11-12H2,1H3
• InChI Key: VCMRFUWBFIQQKT-UHFFFAOYSA-N
• SMILES: COC1=C(C2=CC=CC=C2C=C1)CNCC3=CC=CS3

Description

1-(2-methoxynaphthalen-1-yl)-N-(thiophen-2-ylmethyl)methanamine, also known as MNTX, is a chemical compound that has been studied extensively for its potential use in scientific research. MNTX is a derivative of 2-methoxynaphthalene, which is a common component of many plants and essential oils. MNTX has been found to have a range of biochemical and physiological effects, and its mechanism of action has been the subject of much research. In

Mechanism of Action

The mechanism of action of 1-(2-methoxynaphthalen-1-yl)-N-(thiophen-2-ylmethyl)methanamine is complex and not fully understood. It is believed to act on several different receptors in the brain, including the mu-opioid receptor, the delta-opioid receptor, and the nociceptin/orphanin FQ peptide receptor. 1-(2-methoxynaphthalen-1-yl)-N-(thiophen-2-ylmethyl)methanamine has been found to have a high affinity for the mu-opioid receptor, which is involved in the regulation of pain and reward.
Biochemical and Physiological Effects
1-(2-methoxynaphthalen-1-yl)-N-(thiophen-2-ylmethyl)methanamine has a range of biochemical and physiological effects, including analgesia, anti-inflammatory effects, and anticonvulsant effects. It has also been found to reduce the reinforcing effects of drugs of abuse, such as cocaine and morphine. 1-(2-methoxynaphthalen-1-yl)-N-(thiophen-2-ylmethyl)methanamine has been shown to have a low potential for abuse and dependence, making it a promising candidate for the treatment of addiction.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2-methoxynaphthalen-1-yl)-N-(thiophen-2-ylmethyl)methanamine in lab experiments is its specificity for certain receptors in the brain. This allows researchers to study the effects of 1-(2-methoxynaphthalen-1-yl)-N-(thiophen-2-ylmethyl)methanamine on specific pathways and neurotransmitters. However, one limitation of using 1-(2-methoxynaphthalen-1-yl)-N-(thiophen-2-ylmethyl)methanamine is its complex synthesis method, which requires specialized equipment and expertise. Additionally, the high cost of 1-(2-methoxynaphthalen-1-yl)-N-(thiophen-2-ylmethyl)methanamine may limit its use in some research settings.

Future Directions

There are many future directions for research on 1-(2-methoxynaphthalen-1-yl)-N-(thiophen-2-ylmethyl)methanamine. One area of interest is the potential use of 1-(2-methoxynaphthalen-1-yl)-N-(thiophen-2-ylmethyl)methanamine in the treatment of addiction, particularly for opioids and cocaine. Researchers are also interested in studying the effects of 1-(2-methoxynaphthalen-1-yl)-N-(thiophen-2-ylmethyl)methanamine on other neurotransmitter systems, such as the dopamine and serotonin systems. Additionally, there is interest in developing more efficient and cost-effective methods for the synthesis of 1-(2-methoxynaphthalen-1-yl)-N-(thiophen-2-ylmethyl)methanamine, which could make it more accessible for research purposes.
Conclusion
In conclusion, 1-(2-methoxynaphthalen-1-yl)-N-(thiophen-2-ylmethyl)methanamine is a promising compound for scientific research due to its range of biochemical and physiological effects. Its mechanism of action is complex and not fully understood, but it has been found to have a high affinity for certain receptors in the brain. 1-(2-methoxynaphthalen-1-yl)-N-(thiophen-2-ylmethyl)methanamine has potential applications in the treatment of addiction and other neurological disorders. While there are some limitations to its use in lab experiments, the future of research on 1-(2-methoxynaphthalen-1-yl)-N-(thiophen-2-ylmethyl)methanamine is promising, with many exciting directions for future study.

Synthesis Methods

The synthesis of 1-(2-methoxynaphthalen-1-yl)-N-(thiophen-2-ylmethyl)methanamine involves several steps, including the reaction of 2-methoxynaphthalene with thiophen-2-ylmethylamine in the presence of a catalyst. The resulting product is then purified through various techniques, such as column chromatography and recrystallization. The synthesis of 1-(2-methoxynaphthalen-1-yl)-N-(thiophen-2-ylmethyl)methanamine is a complex process that requires a high level of expertise and specialized equipment.

Scientific Research Applications

1-(2-methoxynaphthalen-1-yl)-N-(thiophen-2-ylmethyl)methanamine has been used extensively in scientific research for its potential therapeutic properties. It has been found to have a range of effects on the central nervous system, including analgesic, anti-inflammatory, and anticonvulsant properties. 1-(2-methoxynaphthalen-1-yl)-N-(thiophen-2-ylmethyl)methanamine has also been studied for its potential use in the treatment of addiction, as it has been found to reduce the reinforcing effects of drugs of abuse.